Cas no 2172579-21-2 (5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172579-21-2
• MF: C₇H₈F₃N₃O
• MW: 207.153131484985
• CID: 6276547
• PubChem ID: 165779914
• Update Time: 2025-06-08

5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172579-21-2
• EN300-1594558

• Inchi： 1S/C7H8F3N3O/c1-2-6-5(3-14)11-12-13(6)4-7(8,9)10/h3H,2,4H2,1H3
• InChI Key： VZXAQLJHLJMNJM-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(C=O)N=N1)CC)(F)F

Computed Properties

• Exact Mass: 207.06194637g/mol
• Monoisotopic Mass: 207.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172579-21-2)

The compound 5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172579-21-2) is a highly specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an ethyl group, a trifluoroethyl moiety, and a formyl functional group, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are increasingly interested in this compound due to its role in developing novel bioactive agents and small-molecule inhibitors, particularly in the context of drug discovery and medicinal chemistry.

In recent years, the demand for triazole-based compounds has surged, driven by their applications in antifungal agents, anticancer therapies, and antiviral drugs. The presence of the trifluoroethyl group in 5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde enhances its lipophilicity and metabolic stability, which are critical properties for drug candidates. This aligns with the growing trend in the pharmaceutical industry to develop fluorinated compounds, as fluorine atoms often improve bioavailability and target binding affinity.

From a synthetic chemistry perspective, CAS No. 2172579-21-2 serves as a valuable building block for click chemistry reactions, particularly in the formation of 1,2,3-triazole scaffolds. These scaffolds are widely used in bioconjugation and material science, making this compound relevant to interdisciplinary research. Its aldehyde functionality also allows for further derivatization, enabling the creation of hydrazones, oximes, and other functional groups that are pivotal in combinatorial chemistry.

The compound's relevance extends to agrochemical innovation, where triazole derivatives are employed as herbicides and pesticides. The trifluoroethyl group contributes to the compound's ability to penetrate plant cell membranes, enhancing its efficacy. This has sparked interest among researchers exploring sustainable agriculture solutions, as the industry seeks eco-friendly alternatives to traditional agrochemicals.

In the context of AI-driven drug discovery, 5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde has been flagged as a promising candidate for virtual screening and molecular docking studies. Computational chemists are leveraging machine learning algorithms to predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This aligns with the broader shift toward data-driven research in the life sciences.

Quality control and analytical characterization of CAS No. 2172579-21-2 are critical for ensuring its suitability in high-value applications. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify its purity and structural integrity. Suppliers and manufacturers must adhere to stringent Good Manufacturing Practices (GMP) to meet the demands of pharmaceutical-grade and research-grade customers.

As the scientific community continues to explore the potential of 5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde, its role in personalized medicine and targeted therapy is gaining traction. With advancements in precision medicine, this compound could contribute to the development of tailored treatments for complex diseases, further solidifying its importance in modern chemistry and biotechnology.